Cas no 16025-03-9 (5H-Pyrimido[4,5-b][1,4]thiazin-6(7H)-one,2-amino-4-methyl-)

• Product Name: 5H-Pyrimido[4,5-b][1,4]thiazin-6(7H)-one,2-amino-4-methyl-
• CAS No: 16025-03-9
• MF: C₇H₈N₄OS
• MW: 196.229619026184
• CID: 162878
• PubChem ID: 204276
• Update Time: 2025-04-19

5H-Pyrimido[4,5-b][1,4]thiazin-6(7H)-one,2-amino-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrimido[4,5-b][1,4]thiazin-6(7H)-one,2-amino-4-methyl-
• 2-amino-4-methyl-5H-pyrimido[4,5-b][1,4]thiazin-6-one
• 2-amino-4-methylpyrimido[4,5-b][1,4]-thiazin-6-one
• 2-Amino-4-methyl-5H-pyrimido(4,5-b)(1,4)thiazin-6(7H)-one
• BRN 0017660
• 16025-03-9
• 5H-Pyrimido(4,5-b)(1,4)thiazin-6(7H)-one, 2-amino-4-methyl-
• DTXSID70166849

• Inchi： 1S/C7H8N4OS/c1-3-5-6(11-7(8)9-3)13-2-4(12)10-5/h2H2,1H3,(H,10,12)(H2,8,9,11)
• InChI Key： DYIGVIJIOMIMKV-UHFFFAOYSA-N
• SMILES： S1CC(NC2C(C)=NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 196.04204
• Monoisotopic Mass: 196.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.472
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.685
• PSA: 80.9